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For researchers, scientists, and drug development professionals, understanding the reach and

influence of their published work is paramount. While traditional journal impact factors are a

common metric, specialized academic publications like the TRITA series from the KTH Royal

Institute of Technology require a nuanced approach to impact assessment. This guide provides

a comparative overview of the TRITA series, examining its role in scholarly communication and

benchmarking it against similar publication series from other leading technical universities.

Understanding the TRITA Series and its Impact
The TRITA series are not journals in the traditional sense and therefore do not have assigned

impact factors. Instead, they serve as the official publication series for doctoral and licentiate

theses, bachelor's and master's theses, and technical reports from the KTH Royal Institute of

Technology in Sweden. The primary platform for the dissemination and archiving of these

publications is the DiVA (Digitala Vetenskapliga Arkivet) portal, which is a national Swedish

repository for research publications.

The impact of a TRITA publication is therefore not measured by a single number, but rather by

its visibility, accessibility, and the subsequent influence of the research it contains. KTH has a

strong open access policy, encouraging its researchers to self-archive their work in DiVA,

making it freely available to a global audience. This open access nature significantly enhances

the potential for wider readership and citation.

Furthermore, KTH employs a sophisticated bibliometric system called Bibmet. This internal

database combines publication and citation data from DiVA with data from major indexing
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services like Scopus and Web of Science. This allows for a comprehensive analysis of the

research output, tracking the influence of work that often originates in TRITA publications and

is later published in peer-reviewed journals.

The Pathway from Thesis to High-Impact
Publication
A significant portion of the research presented in TRITA doctoral theses, particularly

compilation theses, is intended for publication in peer-reviewed scientific journals. KTH

guidelines stipulate that a compilation thesis should comprise several scientific articles, with a

portion of them preferably accepted for publication in internationally recognized journals at the

time of the thesis defense. This creates a direct pathway from the in-depth work presented in a

TRITA thesis to the established ecosystem of scholarly journals with traditional impact metrics.

The following workflow illustrates this common progression:
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Caption: Research dissemination workflow from TRITA thesis to journal publication.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b3265239?utm_src=pdf-body-img
https://www.benchchem.com/product/b3265239?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3265239?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols: Assessing Publication
Impact
While there is no single "experimental protocol" for measuring the impact of a TRITA
publication, a multi-faceted approach is employed, focusing on both direct metrics from the

institutional repository and the downstream impact of the research in the broader academic

community.

Methodology for Assessing Impact:

Repository-Level Metrics:

Downloads and Views: The DiVA portal, in principle, can track the number of times a

publication is downloaded or viewed. These statistics provide a direct measure of the

interest a publication has generated.

Geographic Distribution of Readership: Analysis of download locations can offer insights

into the international reach of the research.

Citation Analysis:

Direct Citations: Tracking citations to the TRITA publication itself in other scholarly works,

including theses, reports, and journal articles. This can often be monitored through

platforms like Google Scholar.

Indirect Citations: Monitoring citations of journal articles that are based on the research

first presented in the TRITA thesis. This is a key indicator of the research's influence on

the field.

Alternative Metrics (Altmetrics):

These metrics capture the broader societal impact and engagement with the research.[1]

[2] This includes mentions in social media, news articles, policy documents, and other

online platforms.[1][2][3][4]

Comparative Analysis of Institutional Repositories
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To provide context for the TRITA series and the DiVA portal, the table below compares it with

the institutional repositories of other leading technical universities: MIT, Stanford University, and

Delft University of Technology (TU Delft).

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b3265239?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3265239?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Feature
KTH Royal
Institute of
Technology

Massachusetts
Institute of
Technology
(MIT)

Stanford
University

Delft
University of
Technology
(TU Delft)

Publication

Series/Repositor

y

TRITA Series in

DiVA Portal
DSpace@MIT

Stanford Digital

Repository

(SDR)

TU Delft

Repository

Content

Doctoral &

Licentiate

Theses, Master's

& Bachelor's

Theses, Reports

Theses, Peer-

Reviewed

Articles,

Technical

Reports, Working

Papers

Research Data,

Software, Code,

and other

scholarly

materials

Peer-Reviewed

Articles,

Technical

Reports, Working

Papers, Theses

Open Access

Policy

Strong

encouragement

for self-archiving

and open

access.

Theses are

openly available.

Open Access

policy for

scholarly articles.

Emphasis on

preservation and

sharing of

research data

and materials.

Adheres to Open

Access

principles.

Publicly Visible

Metrics

Primarily focused

on

discoverability;

specific

download/view

statistics not

consistently

displayed on

public-facing

pages.

Publicly visible

download

statistics for

some items.

Focus on

discoverability

and preservation;

public metrics

not a prominent

feature.

Displays total

number of

records, files,

and contributors.

[5]
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Indexing

DiVA is indexed

by major search

engines. KTH's

Bibmet system

integrates DiVA

data with Scopus

and Web of

Science.

DSpace@MIT is

indexed by major

search engines

and academic

harvesters.

The SDR is

indexed for

discovery

through various

search platforms.

The TU Delft

Repository is

indexed and

discoverable

through major

academic search

engines.

Conclusion
The TRITA series from KTH Royal Institute of Technology represents a valuable and impactful

collection of research publications. While they do not possess traditional impact factors, their

significance is underscored by KTH's commitment to open access through the DiVA portal,

which maximizes their global visibility and potential for citation. The established pathway for

research from TRITA theses to be published in high-impact, peer-reviewed journals ensures

that the work undergoes rigorous evaluation and contributes to the broader scientific discourse.

When comparing the DiVA portal to the institutional repositories of other leading technical

universities, it is evident that all share a common goal of preserving and disseminating

research output. While the public display of usage metrics varies, the underlying principle of

open access and discoverability serves to enhance the impact of the research housed within

these important scholarly platforms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Assessing the Impact of TRITA Series Publications: A
Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3265239#impact-factor-of-trita-series-publications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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